Cas no 1005299-14-8 (N-tert-butyl-2-{5-ethoxy-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}acetamide)

• Product Name: N-tert-butyl-2-{5-ethoxy-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}acetamide
• CAS No: 1005299-14-8
• MF: C₁₆H₂₂N₄O₄
• MW: 334.370283603668
• CID: 6033003
• PubChem ID: 18567439
• Update Time: 2025-07-23

N-tert-butyl-2-{5-ethoxy-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-tert-butyl-2-{5-ethoxy-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}acetamide
• N-tert-butyl-2-(5-ethoxy-1-methyl-2,4-dioxopyrido[2,3-d]pyrimidin-3-yl)acetamide
• Pyrido[2,3-d]pyrimidine-3(2H)-acetamide, N-(1,1-dimethylethyl)-5-ethoxy-1,4-dihydro-1-methyl-2,4-dioxo-
• AKOS021644554
• 1005299-14-8
• N-(tert-butyl)-2-(5-ethoxy-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)acetamide
• F2094-0955

• Inchi： 1S/C16H22N4O4/c1-6-24-10-7-8-17-13-12(10)14(22)20(15(23)19(13)5)9-11(21)18-16(2,3)4/h7-8H,6,9H2,1-5H3,(H,18,21)
• InChI Key： KFWLYKZCZLNUSA-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC(NC(C)(C)C)=O)C(=O)C2=C(OCC)C=CN=C2N1C

Computed Properties

• Exact Mass: 334.16410520g/mol
• Monoisotopic Mass: 334.16410520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 91.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyrido[2,3-d]pyrimidines

Additional information on N-tert-butyl-2-{5-ethoxy-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}acetamide

N-tert-butyl-2-{5-ethoxy-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}acetamide and Its Significance in Modern Chemical Biology

N-tert-butyl-2-{5-ethoxy-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}acetamide, with the CAS number 1005299-14-8, represents a compound of considerable interest in the field of chemical biology and pharmaceutical research. This heterocyclic amide derivative has garnered attention due to its unique structural features and potential biological activities. The compound belongs to the pyrido[2,3-d]pyrimidine class, a scaffold that is widely recognized for its role in medicinal chemistry due to its presence in numerous bioactive molecules.

The structural complexity of N-tert-butyl-2-{5-ethoxy-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}acetamide is characterized by a fused pyrimidine ring system adorned with various functional groups. Specifically, the presence of a tert-butyl group at the N-position and an acetamide moiety at the C-position contributes to its molecular rigidity and potential interactions with biological targets. The 5-ethoxy group and the 1-methyl substituent further enhance its structural diversity, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in pyrido[2,3-d]pyrimidine derivatives due to their demonstrated efficacy in various biological assays. These compounds have been explored for their potential applications in the treatment of cancers, inflammatory diseases, and infectious disorders. The unique combination of structural elements in N-tert-butyl-2-{5-ethoxy-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}acetamide suggests that it may exhibit multiple modes of action.

One of the most compelling aspects of this compound is its ability to modulate key biological pathways. For instance, studies have indicated that pyrido[2,3-d]pyrimidine derivatives can interact with enzymes such as kinases and phosphodiesterases. These enzymes are critical regulators of cellular processes and are often implicated in disease pathogenesis. The tert-butyl group in N-tert-butyl-2-{5-ethoxy-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}acetamide may enhance its binding affinity to these targets by providing steric hindrance and improving pharmacokinetic properties.

The acetamide moiety at the C-position is another key feature that contributes to the compound's biological activity. Acetamides are known to be versatile pharmacophores that can engage with various biological receptors and enzymes. In particular, they have been shown to exhibit anti-inflammatory and analgesic effects. The combination of an acetamide group with a pyrido[2,3-d]pyrimidine core in this compound suggests that it may possess both kinase inhibition and anti-inflammatory properties.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with greater accuracy. Molecular docking studies have been performed on N-tert-butyl-2-{5-ethoxy-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2